4-[4-(4,6-Dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine

• IUPAC Name: 4-[4-(4,6-dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine
• InChI: InChI=1S/C16H23N7O2/c1-4-17-15-18-6-5-12(19-15)22-7-9-23(10-8-22)16-20-13(24-2)11-14(21-16)25-3/h5-6,11H,4,7-10H2,1-3H3,(H,17,18,19)
• InChI Key: OTVMKLJAMIIWKG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=CC(=N1)N2CCN(CC2)C3=NC(=CC(=N3)OC)OC
• Molecular Formula: C16H23N7O2
• Molecular Weight: 345.40 g/mol

Description

4-[4-(4,6-Dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine, also known as EDP-239, is a small molecule drug that has been developed as a potential treatment for various neurological and psychiatric disorders. The compound belongs to the class of pyrimidine-based piperazine derivatives and has been shown to have high affinity and selectivity for certain neurotransmitter receptors in the brain.

Mechanism of Action

The precise mechanism of action of 4-[4-(4,6-Dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine is not fully understood, but it is believed to involve the modulation of neurotransmitter signaling pathways in the brain. The compound has been shown to enhance the release of dopamine and other neurotransmitters in certain brain regions, while also reducing the activity of inhibitory neurotransmitter systems.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in animal models and in vitro studies. These include the modulation of neurotransmitter release and uptake, the regulation of gene expression in certain brain regions, and the promotion of neurogenesis and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4-(4,6-Dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine in laboratory experiments is its high affinity and selectivity for certain neurotransmitter receptors, which allows for precise modulation of specific signaling pathways. However, the compound also has some limitations, including its relatively short half-life and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 4-[4-(4,6-Dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine and related compounds. These include further studies on the compound's mechanism of action and its effects on different neurotransmitter systems, as well as investigations into its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, research could focus on developing new derivatives of this compound with improved pharmacokinetic properties and reduced toxicity.

Synthesis Methods

The synthesis of 4-[4-(4,6-Dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine involves several steps, including the reaction of 4,6-dimethoxypyrimidine-2-amine with piperazine and subsequent N-alkylation with ethyl iodide. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

4-[4-(4,6-Dimethoxypyrimidin-2-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, depression, anxiety, and cognitive impairment. The compound has been shown to modulate the activity of several neurotransmitter receptors, including the dopamine D1 and D2 receptors, the serotonin 5-HT1A and 5-HT2A receptors, and the alpha-2 adrenergic receptors.